Cas no 2680735-77-5 (benzyl N-{cyano2-(trifluoromethyl)phenylmethyl}carbamate)

• Product Name: benzyl N-{cyano2-(trifluoromethyl)phenylmethyl}carbamate
• CAS No: 2680735-77-5
• MF: C₁₇H₁₃F₃N₂O₂
• MW: 334.292534589767
• CID: 5624813
• PubChem ID: 165942865
• Update Time: 2025-06-12

benzyl N-{cyano2-(trifluoromethyl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680735-77-5
• benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate
• EN300-28296157
• benzyl N-{cyano2-(trifluoromethyl)phenylmethyl}carbamate

• Inchi： 1S/C17H13F3N2O2/c18-17(19,20)14-9-5-4-8-13(14)15(10-21)22-16(23)24-11-12-6-2-1-3-7-12/h1-9,15H,11H2,(H,22,23)
• InChI Key： IOTFYLLJQBGVQE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C#N)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 334.09291215g/mol
• Monoisotopic Mass: 334.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-{cyano2-(trifluoromethyl)phenylmethyl}carbamate

Comprehensive Overview of Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate (CAS No. 2680735-77-5)

Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate (CAS No. 2680735-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and trifluoromethyl functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, featuring a benzyl carbamate moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate is driven by its structural complexity and functional diversity. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in pharmacokinetics. Meanwhile, the cyano group offers a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. These features align with current trends in medicinal chemistry, where researchers prioritize compounds with improved bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate presents opportunities for eco-friendly manufacturing processes. Recent advancements in catalytic methods, such as photoredox catalysis and flow chemistry, have been applied to its synthesis, reducing waste and energy consumption. This aligns with the broader industry shift toward environmentally responsible practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in crop protection. The trifluoromethylphenyl moiety is a common motif in agrochemicals, known for its ability to enhance pesticidal activity. As global demand for sustainable agriculture grows, researchers are investigating whether Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate could serve as a precursor for next-generation herbicides or fungicides. This aligns with frequent search queries related to "novel agrochemical intermediates" and "eco-friendly pest control."

From a technical perspective, the synthesis and characterization of Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate require specialized expertise. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are essential for quality control. These methods are often searched by chemists seeking to validate the identity and purity of complex organic compounds. The compound's stability under various conditions (e.g., temperature, pH) is also a subject of ongoing research, addressing common questions about storage and handling.

The commercial availability of Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate (CAS No. 2680735-77-5) is limited, reflecting its niche application scope. However, custom synthesis services and contract research organizations (CROs) are increasingly offering this compound to meet the demands of academic and industrial researchers. This trend mirrors broader searches for "custom chemical synthesis" and "high-purity research compounds."

In summary, Benzyl N-{cyano[2-(trifluoromethyl)phenyl]methyl}carbamate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to agrochemical development—highlight its relevance in addressing contemporary scientific challenges. As research continues, this compound is poised to play a pivotal role in advancing both human health and agricultural sustainability.